Cas no 895042-70-3 (3-tert-Butyl-1-(3-chlorophenyl)-1H-pyrazol-5-amine)

• Product Name: 3-tert-Butyl-1-(3-chlorophenyl)-1H-pyrazol-5-amine
• CAS No: 895042-70-3
• MF: C₁₃H₁₆ClN₃
• MW: 249.739241600037
• MDL: MFCD04115099
• CID: 714784
• PubChem ID: 2973588
• Update Time: 2025-04-19

3-tert-Butyl-1-(3-chlorophenyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine,1-(3-chlorophenyl)-3-(1,1-dimethylethyl)-
• 3-TERT-BUTYL-1-(3-CHLOROPHENYL)-1H-PYRAZOL-5-AMINE,
• 5-tert-Butyl-2-(3-chloro-phenyl)-2H-pyrazol-3-ylamine
• 5-tert-butyl-2-(3-chlorophenyl)pyrazol-3-amine
• 3-(tert-Butyl)-1-(3-chlorophenyl)-1H-pyrazol-5-amine
• 3-tert-butyl-1-(3-chlorophenyl)-1H-pyrazol-5-amine
• AB01000940-01
• STK234828
• 3-tert-Butyl-1-(3-chlorophenyl)-1H-pyrazol-5-amine, AldrichCPR
• 895042-70-3
• AKOS003347938
• G29533
• MFCD04115099
• DB-078431
• AB19611
• EN300-39724
• IWCLOZVCLBLBQX-UHFFFAOYSA-N
• Z228589484
• SCHEMBL1012342
• DTXSID90388041
• 3-tert-Butyl-1-(3-chlorophenyl)-1H-pyrazol-5-amine

• MDL： MFCD04115099
• Inchi： 1S/C13H16ClN3/c1-13(2,3)11-8-12(15)17(16-11)10-6-4-5-9(14)7-10/h4-8H,15H2,1-3H3
• InChI Key： IWCLOZVCLBLBQX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(=CC(C(C)(C)C)=N1)N

Computed Properties

• Exact Mass: 249.10300
• Monoisotopic Mass: 249.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.9
• Topological Polar Surface Area: 43.8A^2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 99-101 °C
• Boiling Point: 390.4±37.0 °C at 760 mmHg
• Flash Point: 189.9±26.5 °C
• PSA: 43.84000
• LogP: 3.98660
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-tert-Butyl-1-(3-chlorophenyl)-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)